Cas no 595581-64-9 ((3aR,6aR)-2,2-dimethyl-hexahydrocyclopenta[d][1,3]dioxol-4-one)
![(3aR,6aR)-2,2-dimethyl-hexahydrocyclopenta[d][1,3]dioxol-4-one structure](https://ossimg.kuujia.com/scimg/596000/595581-64-9x500.png)
595581-64-9 structure
Product Name:(3aR,6aR)-2,2-dimethyl-hexahydrocyclopenta[d][1,3]dioxol-4-one
CAS No:595581-64-9
MF:C8H12O3
MW:156.179082870483
MDL:MFCD08166677
CID:950329
PubChem ID:11171111
Update Time:2025-04-19
(3aR,6aR)-2,2-dimethyl-hexahydrocyclopenta[d][1,3]dioxol-4-one Chemical and Physical Properties
Names and Identifiers
-
- (-)-(3ar,6ar)-tetrahydro-2,2-dimethyl-4h-cyclopenta-1,3-dioxol-4-one
- (3aR,6aR)-2,2-dimethyl-3a,5,6,6a-tetrahydrocyclopenta[d][1,3]dioxol-4-one
- (3AR,6aR)-Tetrahydro-2,2-dimethyl-4H-cyclopenta-1,3-dioxol-4-one
- (1R,3S)-2,2-dimethyltetrahydrocyclopenta[1,3]dioxol-4-one
- (3aR,6aR)-2,2-dimethyldihydro-3aH-cyclopenta[d][1,3]dioxol-4(5H)-one
- (3aR,6aR)-2,2-dimethyltetrahydro-4H-cyclopenta[d][1,3]dioxol-4-one
- (3aR,6aR)-2,2-dimethyl-tetrahydrocyclopenta[d][1,3]dioxol-4-one
- (3aR,6aR)-2,2-dimethyl-hexahydrocyclopenta[d][1,3]dioxol-4-one
- CS-0053382
- 595581-64-9
- AKOS027328081
- AS-50548
- P20453
- (3aR,6aR)-2,2-dimethylhexahydrocyclopenta[d][1,3]dioxol-4-one
- AMY30972
- EN300-1695779
- 148743-86-6
- P10558
- MFCD08166677
- SCHEMBL1973055
- NVWKQINXZFLZPL-RQJHMYQMSA-N
- REL-(3AR,6AR)-2,2-DIMETHYL-HEXAHYDROCYCLOPENTA[D][1,3]DIOXOL-4-ONE
-
- MDL： MFCD08166677
- Inchi： 1S/C8H12O3/c1-8(2)10-6-4-3-5(9)7(6)11-8/h6-7H,3-4H2,1-2H3/t6-,7+/m1/s1
- InChI Key： NVWKQINXZFLZPL-RQJHMYQMSA-N
- SMILES： O1C(C)(C)O[C@H]2C(CC[C@@H]12)=O
Computed Properties
- Exact Mass: 156.07900
- Monoisotopic Mass: 156.078644241g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 198
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.4
- Topological Polar Surface Area: 35.5Ų
Experimental Properties
- PSA: 35.53000
- LogP: 0.86940
(3aR,6aR)-2,2-dimethyl-hexahydrocyclopenta[d][1,3]dioxol-4-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM104450-1g |
(3aR,6aR)-2,2-dimethyl-hexahydrocyclopenta[d][1,3]dioxol-4-one |
595581-64-9 | 97% | 1g |
$308 | 2021-08-06 | |
| Chemenu | CM104450-5g |
(3aR,6aR)-2,2-dimethyl-hexahydrocyclopenta[d][1,3]dioxol-4-one |
595581-64-9 | 97% | 5g |
$902 | 2021-08-06 | |
| Chemenu | CM104450-10g |
(3aR,6aR)-2,2-dimethyl-hexahydrocyclopenta[d][1,3]dioxol-4-one |
595581-64-9 | 97% | 10g |
$1518 | 2021-08-06 | |
| Chemenu | CM104450-250mg |
(3aR,6aR)-2,2-dimethyl-hexahydrocyclopenta[d][1,3]dioxol-4-one |
595581-64-9 | 97% | 250mg |
$178 | 2022-02-28 | |
| Chemenu | CM104450-1g |
(3aR,6aR)-2,2-dimethyl-hexahydrocyclopenta[d][1,3]dioxol-4-one |
595581-64-9 | 97% | 1g |
$442 | 2022-02-28 | |
| eNovation Chemicals LLC | Y0999082-5g |
(3aR,6aR)-2,2-dimethyl-hexahydrocyclopenta[d][1,3]dioxol-4-one |
595581-64-9 | 95% | 5g |
$855 | 2024-08-02 | |
| Chemenu | CM104450-5g |
(3aR,6aR)-2,2-dimethyl-hexahydrocyclopenta[d][1,3]dioxol-4-one |
595581-64-9 | 97% | 5g |
$954 | 2023-03-06 | |
| Chemenu | CM104450-10g |
(3aR,6aR)-2,2-dimethyl-hexahydrocyclopenta[d][1,3]dioxol-4-one |
595581-64-9 | 97% | 10g |
$*** | 2023-05-30 | |
| Chemenu | CM104450-25g |
(3aR,6aR)-2,2-dimethyl-hexahydrocyclopenta[d][1,3]dioxol-4-one |
595581-64-9 | 97% | 25g |
$3211 | 2023-03-06 | |
| Chemenu | CM104450-50g |
(3aR,6aR)-2,2-dimethyl-hexahydrocyclopenta[d][1,3]dioxol-4-one |
595581-64-9 | 97% | 50g |
$5138 | 2023-03-06 |
(3aR,6aR)-2,2-dimethyl-hexahydrocyclopenta[d][1,3]dioxol-4-one Related Literature
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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